Cas no 10340-48-4 (Benzene, (1-ethyl-3-butenyl)-)

• Product Name: Benzene, (1-ethyl-3-butenyl)-
• CAS No: 10340-48-4
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 1136977
• Update Time: 2024-07-26

Benzene, (1-ethyl-3-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-ethyl-3-butenyl)-
• Benzene, (1-ethyl-3-buten-1-yl)-

• Inchi： 1S/C12H16/c1-3-8-11(4-2)12-9-6-5-7-10-12/h3,5-7,9-11H,1,4,8H2,2H3
• InChI Key： XSDROIXQOHPJQY-UHFFFAOYSA-N
• SMILES： C1(C(CC)CC=C)=CC=CC=C1

Computed Properties

• Exact Mass: 160.125201g/mol
• Monoisotopic Mass: 160.125201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.25g/mol
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.870±0.06 g/cm3(Predicted)
• Boiling Point: 208.4±10.0 °C(Predicted)